Cas no 122159-17-5 (3-(4-(Trifluoromethyl)phenyl)thiophene)

3-(4-(Trifluoromethyl)phenyl)thiophene structure
122159-17-5 structure
Product Name:3-(4-(Trifluoromethyl)phenyl)thiophene
CAS No:122159-17-5
MF:C11H7F3S
MW:228.233492136002
CID:3056745
PubChem ID:7176328
Update Time:2025-04-21

3-(4-(Trifluoromethyl)phenyl)thiophene Chemical and Physical Properties

Names and Identifiers

    • 3-(4-(Trifluoromethyl)phenyl)thiophene
    • 3-[4-(trifluoromethyl)phenyl]thiophene
    • 3-(4-Trifluoromethyl-phenyl)-thiophene
    • AKOS004118777
    • HS-6110
    • DTXSID40924099
    • 122159-58-4
    • 122159-17-5
    • SCHEMBL2289309
    • 3-(4-trifluoromethylphenyl)-thiophene
    • Inchi: 1S/C11H7F3S/c12-11(13,14)10-3-1-8(2-4-10)9-5-6-15-7-9/h1-7H
    • InChI Key: ODBMKCKBKQEWKI-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

  • Exact Mass: 228.02205588Da
  • Monoisotopic Mass: 228.02205588Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 28.2Ų
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